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Compound of Interest

Compound Name: Glutathione

Cat. No.: B1671670

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling Glutathione. Adherence to these procedures is
crucial for ensuring personal safety and maintaining the integrity of experimental work.

Personal Protective Equipment (PPE)

When handling Glutathione, particularly in its powdered form, the following personal protective
equipment is essential to minimize exposure and prevent contamination.
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PPE Category Item Specification

Should be compliant with

appropriate government

Eye Protection Safety glasses or goggles
Y ye 9009 standards such as NIOSH
(US) or EN 166 (EU).[1]
Nitrile or latex gloves are
. ) suitable. Inspect gloves for
Hand Protection Disposable gloves

tears or punctures before use.

[2]

) A disposable gown made of
_ Laboratory coat or protective _ . _
Body Protection othi lint-free, low-permeability fabric
clothin
J is recommended.[3][4]

Required if exposure limits are
. _ NIOSH/MSHA approved ] )
Respiratory Protection ) exceeded or if dust is
respirator
generated.[5]

Occupational Exposure Limits

Below are the established occupational exposure limits for nuisance dust, which are applicable
to Glutathione powder.

Regulatory Body Exposure Limit Value

Permissible Exposure Limit
OSHA (PEL) - Time Weighted 15 mg/m3
Average (TWA) for Total Dust

Threshold Limit Value (TLV) -
ACGIH Time Weighted Average (TWA) 10 mg/m3
for Inhalable Particles

Procedural Guidance for Handling and Disposal

This section outlines the step-by-step procedures for the safe handling, storage, and disposal
of Glutathione.
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Experimental Protocol: Safe Handling of Glutathione
Powder

o Preparation: Before handling, ensure that an emergency eye wash fountain and safety
shower are readily accessible. The work area, such as a chemical fume hood or a
designated benchtop, should be clean and uncluttered.

e Donning PPE: Put on a lab coat, followed by safety glasses or goggles. Finally, wear
disposable gloves, ensuring they fit properly.

» Weighing and Aliquoting:

o To minimize dust generation, handle Glutathione powder in a well-ventilated area,
preferably within a chemical fume hood or a glove box.

o Use a dedicated, clean, and dry spatula or scoop for transferring the powder.

o If possible, use a balance with a draft shield to prevent air currents from dispersing the
powder.

e Solubilization:
o When dissolving Glutathione, add the powder to the solvent slowly to avoid splashing.

o If the solution requires heating, use a water bath or a heating block with gentle stirring to
prevent aerosolization.

e Post-Handling:
o After handling, decontaminate the work surface with an appropriate cleaning agent.

o Remove PPE in the reverse order it was put on: gloves first, then the lab coat, and finally
the eye protection.

o Wash hands thoroughly with soap and water after removing gloves.

Storage Plan
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o Containers: Store Glutathione in its original, tightly sealed container to protect it from air and
light. Polyethylene or polypropylene containers are also suitable.

e Environment: Keep the container in a cool, dry, and well-ventilated area. For injectable or
reconstituted Glutathione solutions, refrigeration at 2°C to 8°C (36°F to 46°F) is necessary
to maintain potency. Avoid freezing, as it can damage the molecular structure.

e Incompatibilities: Store Glutathione away from strong oxidizing agents, as they can cause a
violent reaction.

Disposal Plan

e Waste Segregation: Do not mix Glutathione waste with other chemical waste. Keep it in a
separate, suitable, and clearly labeled closed container for disposal.

e Solid Waste: For solid Glutathione waste, carefully sweep it up to avoid creating dust and
place it in the designated waste container.

o Contaminated Materials: Dispose of contaminated gloves, wipes, and other disposable
materials in the same designated waste container.

o Regulatory Compliance: All waste disposal must be handled in accordance with local, state,
and federal regulations. Do not empty Glutathione or its solutions into drains.

Workflow Visualization

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of Glutathione.
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Caption: Workflow for Safe Glutathione Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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